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Compound of Interest

Compound Name: Skf 82958

Cat. No.: B1669153 Get Quote

For researchers, scientists, and drug development professionals utilizing SKF 82958
hydrobromide, a dopamine D1 receptor full agonist, adherence to proper disposal protocols is

crucial for maintaining laboratory safety and environmental protection. This guide provides

essential, step-by-step information for the appropriate disposal of this compound.

Immediate Safety and Handling Considerations
SKF 82958 hydrobromide is not classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] It has no assigned

hazard pictograms, signal words, or hazard statements.[1] However, as a standard practice in a

laboratory setting, appropriate personal protective equipment (PPE), including gloves and

safety glasses, should be worn when handling this compound.

Key Safety Data:

Hazard Classification Rating System

Health 0 NFPA/HMIS

Fire 0 NFPA/HMIS

Reactivity 0 NFPA/HMIS

Data sourced from the Cayman Chemical Safety Data Sheet (SDS) for SKF 82958
(hydrobromide).[1]
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Step-by-Step Disposal Procedures
The disposal method for SKF 82958 hydrobromide depends on the quantity and local

regulations.

For Small Quantities:

According to its Safety Data Sheet, smaller quantities of SKF 82958 hydrobromide can be

disposed of with household waste.[1]

For Larger Quantities and Uncleaned Packaging:

Consult Local Regulations: Always consult with your institution's Environmental Health and

Safety (EHS) department and adhere to all local, state, and federal regulations for chemical

waste disposal.

Chemical Waste Container: Transfer the SKF 82958 hydrobromide to a designated and

properly labeled chemical waste container.

Disposal Manifest: Ensure the waste is collected by a licensed chemical waste disposal

company.

Environmental Precautions:

SKF 82958 hydrobromide is classified as "Water hazard class 1 (Self-assessment): slightly

hazardous for water".[1] To prevent environmental contamination:

Do not allow the undiluted product or large quantities to enter drains, sewers, surface water,

or ground water.[1]

In case of a spill, pick up the material mechanically.[1]

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the proper disposal

procedure for SKF 82958 hydrobromide.
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Caption: Logical workflow for the disposal of SKF 82958 hydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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